Demethylzeylasterone
Overview
Description
Demethylzeylasterone is a natural product found in Tripterygium wilfordii with data available.
Scientific Research Applications
Anticancer Properties
- Topoisomerase IIalpha Inhibition: Demethylzeylasterone acts as a catalytic inhibitor of topoisomerase IIalpha, showing selective inhibition of breast cancer cell growth without affecting certain other cancer cell lines (Furbacher & Gunatilaka, 2001).
- Melanoma Treatment: It inhibits cell proliferation and induces apoptosis in melanoma cells by suppressing MCL1, a protein contributing to chemotherapeutic drug resistance (Zhao et al., 2017).
- Gastric Cancer Cell Impact: Demethylzeylasteral inhibits the proliferation of human gastric cancer cells, induces apoptosis, and affects key signaling pathways like ERK1/2, AKT, and GSK-3β (Yang et al., 2020).
Immunological and Inflammatory Responses
- Immunosuppressive Activity: Exhibits immunosuppressive activity, as seen in a rat kidney transplantation model, prolonging survival and suppressing rejection (Xu et al., 2009).
- Inflammation Reduction: Demethylzeylasteral ameliorates inflammation in a rat model of unilateral ureteral obstruction by inhibiting the NF-κB pathway (Wang et al., 2017).
Antimicrobial Effects
- Antibacterial Properties: Demonstrates antimicrobial activity against Gram-positive bacteria and Candida albicans, likely acting on the cytoplasmic membrane (De León et al., 2005).
Cellular and Molecular Mechanisms
- Cell Cycle and Apoptosis: It affects cell cycle arrest and apoptosis in various cancer cell lines, including prostate and colorectal cancer cells (Yang et al., 2020).
- Enhancement of Chemosensitivity: Increases the sensitivity of cancer cells to chemotherapeutic agents like 5-fluorouracil, suggesting a synergistic effect in cancer treatment (Liu et al., 2021).
properties
Molecular Formula |
C29H36O7 |
|---|---|
Molecular Weight |
496.6 g/mol |
IUPAC Name |
(2R,4aS,6aR,6aS,14aS,14bR)-10,11-dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2,9-dicarboxylic acid |
InChI |
InChI=1S/C29H36O7/c1-25-6-7-26(2,24(35)36)14-19(25)29(5)11-9-27(3)15-12-17(31)22(32)21(23(33)34)20(15)16(30)13-18(27)28(29,4)10-8-25/h12-13,19,31-32H,6-11,14H2,1-5H3,(H,33,34)(H,35,36)/t19-,25-,26-,27+,28-,29+/m1/s1 |
InChI Key |
IGEUWSSSLAVCIX-GPQUBRLFSA-N |
Isomeric SMILES |
C[C@]12CC[C@@](C[C@H]1[C@@]3(CC[C@]4(C5=CC(=C(C(=C5C(=O)C=C4[C@]3(CC2)C)C(=O)O)O)O)C)C)(C)C(=O)O |
Canonical SMILES |
CC12CCC(CC1C3(CCC4(C5=CC(=C(C(=C5C(=O)C=C4C3(CC2)C)C(=O)O)O)O)C)C)(C)C(=O)O |
synonyms |
demethylzeylasterone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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